Cas no 16065-24-0 (N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine)

• Product Name: N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine
• CAS No: 16065-24-0
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 858624
• PubChem ID: 16773530
• Update Time: 2026-04-29

N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL-(3-TRIFLUOROMETHYL-BENZYL)-AMINE
• N-[[3-(trifluoromethyl)phenyl]methyl]cyclopropanamine
• N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine

• Inchi： InChI=1S/C11H12F3N/c12-11(13,14)9-3-1-2-8(6-9)7-15-10-4-5-10/h1-3,6,10,15H,4-5,7H2
• InChI Key： AOMAZSZEDRDSIF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)CNC2CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine

N-{3-(Trifluoromethyl)phenylmethyl}cyclopropanamine: A Versatile Chemical Compound with Emerging Applications

N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine (CAS No. 16065-24-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its cyclopropylamine core and trifluoromethylphenyl substituent, represents an important building block in modern synthetic chemistry and materials science.

The molecular structure of N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine combines the stability of the cyclopropane ring with the electronic effects of the trifluoromethyl group, making it particularly interesting for researchers exploring novel pharmaceutical intermediates and functional materials. Recent studies have highlighted its potential in developing new bioactive molecules, with particular interest in its application as a precursor for drug discovery.

One of the most searched questions regarding this compound relates to its synthetic routes and purification methods. The standard preparation typically involves the reaction of 3-(trifluoromethyl)benzyl bromide with cyclopropylamine under controlled conditions. Advanced purification techniques such as column chromatography or recrystallization are often employed to obtain high-purity material suitable for research applications.

In the context of current scientific trends, N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine has gained attention for its potential in agrochemical research. The trifluoromethyl group is known to enhance the biological activity of many compounds, leading to increased interest in this molecule as a potential pesticide intermediate or herbicide precursor. However, it's important to note that all applications must comply with relevant environmental and safety regulations.

The physical properties of CAS 16065-24-0 include a molecular weight of 215.22 g/mol and typical characteristics of aromatic amines. Its solubility profile makes it suitable for various organic reactions, particularly in polar aprotic solvents. Researchers frequently inquire about its stability under different conditions, which is generally good when stored properly in cool, dry environments away from strong oxidizers.

Recent advancements in fluorinated compound research have highlighted the importance of molecules like N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine. The incorporation of fluorine atoms often leads to improved metabolic stability and bioavailability in potential drug candidates, making this compound particularly valuable for medicinal chemistry applications. This aligns with current industry trends toward developing more effective and selective therapeutic agents.

From a commercial perspective, the demand for high-purity N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine has been steadily increasing. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99+% for different research needs. The global market for such specialty chemicals is expected to grow significantly in the coming years, driven by expanding research in life sciences and material innovation.

Safety considerations for handling CAS 16065-24-0 follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. Storage should be in tightly sealed containers under inert atmosphere when long-term preservation is required.

The analytical characterization of N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for quality control and verification of synthetic products, especially when the compound is intended for use in sensitive applications like pharmaceutical development or advanced material synthesis.

Looking toward future applications, researchers are exploring the potential of cyclopropanamine derivatives like this compound in electronic materials and organic semiconductors. The unique electronic properties imparted by the trifluoromethyl group may offer advantages in developing new classes of functional materials for optoelectronic devices.

In conclusion, N-{3-(trifluoromethyl)phenylmethyl}cyclopropanamine (CAS No. 16065-24-0) represents a valuable chemical entity with diverse potential applications across multiple scientific disciplines. Its combination of structural features makes it particularly interesting for current research trends in drug discovery, material science, and specialty chemical development. As research continues to uncover new properties and applications for this compound, its importance in scientific and industrial contexts is likely to grow significantly in the coming years.